3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-amino-5-[3-(dimethylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H16N2O3/c1-18(2)15(19)11-5-3-4-10(6-11)12-7-13(16(20)21)9-14(17)8-12/h3-9H,17H2,1-2H3,(H,20,21)
• InChI Key: QZYIFIQBTKISFP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C16H16N2O3
• DSSTOX Substance ID: DTXSID10691302
• Molecular Weight: 284.31 g/mol
• CAS RN: 1262008-34-3

Description

3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid (3-APA) is a synthetic organic compound with a molecular weight of 250.32 g/mol. It is a white crystalline solid that is soluble in water, ethanol, and methanol. 3-APA has a variety of uses in the scientific research industry, ranging from its ability to act as a reagent in the synthesis of pharmaceuticals to its ability to act as a ligand in metal-catalyzed reactions. 3-APA is also used in the study of biochemical and physiological effects and is known to have potential applications in the field of drug design.

Scientific Research Applications

3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% is used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals, as a ligand in metal-catalyzed reactions, and in the study of biochemical and physiological effects. 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% is also used in drug design, as it can be used to modify the structure of drugs to make them more effective.

Mechanism of Action

3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% acts as a ligand in metal-catalyzed reactions, as well as in the synthesis of pharmaceuticals. When used as a ligand, 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% binds to a metal ion, forming a complex that can then be used to catalyze a reaction. In the synthesis of pharmaceuticals, 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% can be used to modify the structure of a drug to make it more effective.
Biochemical and Physiological Effects
3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% has been studied for its potential biochemical and physiological effects. In animal studies, 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% has been shown to have anti-inflammatory and anti-bacterial properties. 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% has also been studied for its potential to reduce the risk of cardiovascular disease, and to reduce the risk of certain types of cancer.

Advantages and Limitations for Lab Experiments

The use of 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% in laboratory experiments has a number of advantages. 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% is relatively stable and can be stored for long periods of time without significant degradation. 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% is also relatively inexpensive and easy to obtain. The main limitation of 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The use of 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% in scientific research has the potential to lead to a number of new discoveries and applications. For example, further research into the biochemical and physiological effects of 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% could lead to the development of new drugs or therapies. Additionally, further research into the mechanism of action of 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% could lead to the development of new catalysts or reagents. Finally, further research into the synthesis of 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% could lead to new methods of synthesizing pharmaceuticals.

Synthesis Methods

3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% can be prepared through a variety of methods, including the reaction of 3-aminobenzoic acid with N,N-dimethylaminocarbonyl chloride. This reaction produces 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95% in a yield of 95%.